6-(pyridin-2-ylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione

• IUPAC Name: 6-(pyridin-2-ylmethyl)benzo[d][2]benzazepine-5,7-dione
• InChI: InChI=1S/C20H14N2O2/c23-19-17-10-3-1-8-15(17)16-9-2-4-11-18(16)20(24)22(19)13-14-7-5-6-12-21-14/h1-12H,13H2
• InChI Key: SVZXTPHATUWHKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3C(=O)N(C2=O)CC4=CC=CC=N4
• Molecular Formula: C20H14N2O2
• Molecular Weight: 314.3 g/mol

Description

6-(pyridin-2-ylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione, commonly known as DBZ, is a heterocyclic compound with a molecular formula C23H16N2O2. It is a derivative of benzodiazepine and has been a subject of scientific research due to its potential therapeutic applications. DBZ is a pharmacologically active compound that has shown promising results in various studies.

Scientific Research Applications

DBZ has been extensively studied for its potential therapeutic applications. It has been found to have anticonvulsant, anxiolytic, and sedative properties. DBZ has also shown promise in the treatment of depression and anxiety disorders. In addition, DBZ has been studied for its anticancer properties. Studies have shown that DBZ inhibits the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.

Mechanism of Action

The exact mechanism of action of DBZ is not fully understood. However, it is believed that DBZ acts on the GABA-A receptor, which is a ligand-gated ion channel. DBZ enhances the binding of GABA to the receptor, resulting in an increase in chloride ion influx and hyperpolarization of the cell membrane. This results in a decrease in neuronal excitability, leading to the anxiolytic and sedative effects of DBZ.
Biochemical and Physiological Effects:
DBZ has been shown to have various biochemical and physiological effects. It has been found to increase GABA levels in the brain, resulting in a decrease in anxiety and stress. DBZ also has anticonvulsant properties, which may be due to its ability to enhance GABAergic neurotransmission. DBZ has been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. This may contribute to the anxiolytic effects of DBZ.

Advantages and Limitations for Lab Experiments

DBZ has several advantages for lab experiments. It is a well-characterized compound, and its synthesis method is well-established. DBZ is also relatively stable, which makes it suitable for long-term storage. However, DBZ has some limitations for lab experiments. It has low solubility in water, which may limit its use in certain experiments. In addition, DBZ has a relatively short half-life, which may require frequent dosing in some experiments.

Future Directions

There are several future directions for DBZ research. One area of interest is the development of new analogs of DBZ with improved pharmacological properties. Another area of interest is the study of the molecular mechanisms underlying the anticancer properties of DBZ. Additionally, further studies are needed to fully understand the mechanism of action of DBZ and its potential therapeutic applications. Overall, DBZ is a promising compound that has the potential to be developed into a new class of drugs for the treatment of various disorders.

Synthesis Methods

The synthesis of DBZ involves the reaction of 2-chloropyridine with 2-(2-nitrophenyl)acetonitrile in the presence of sodium ethoxide. The reaction results in the formation of 6-(pyridin-2-ylmethyl)-5H-dibenzo[c,e]azepine-5,7(6H)-dione. The yield of the reaction is approximately 60%.